N-(sec-butyl)-3-[(4-methylbenzoyl)amino]benzamide

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: N-butan-2-yl-3-[(4-methylbenzoyl)amino]benzamide
• InChI: InChI=1S/C19H22N2O2/c1-4-14(3)20-19(23)16-6-5-7-17(12-16)21-18(22)15-10-8-13(2)9-11-15/h5-12,14H,4H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: YCPAEHDDUDLSHH-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)C

Description

N-(sec-butyl)-3-[(4-methylbenzoyl)amino]benzamide, commonly known as BMS-345541, is a synthetic compound that belongs to the class of N-substituted benzamides. It is a selective inhibitor of IκB kinase (IKK) that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

BMS-345541 selectively inhibits the activity of N-(sec-butyl)-3-[(4-methylbenzoyl)amino]benzamide by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation and degradation of IκB, a protein that inhibits the nuclear translocation of NF-κB. As a result, the activation of NF-κB is suppressed, which leads to the inhibition of pro-inflammatory cytokine production and cell survival.
Biochemical and Physiological Effects:
BMS-345541 has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in various cell types. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In animal models, BMS-345541 has been shown to reduce inflammation and tissue damage in various diseases, including arthritis, colitis, and sepsis.

Advantages and Limitations for Lab Experiments

BMS-345541 has several advantages for lab experiments. It is a highly selective inhibitor of N-(sec-butyl)-3-[(4-methylbenzoyl)amino]benzamide, which allows for the specific modulation of the NF-κB pathway. It has also been shown to have low toxicity and good bioavailability in animal models. However, there are also some limitations to its use in lab experiments. BMS-345541 has poor solubility in aqueous solutions, which can limit its use in certain assays. It also has a relatively short half-life, which requires frequent dosing in animal studies.

Future Directions

There are several future directions for the research and development of BMS-345541. One potential application is in the treatment of cancer, where it has shown promising results in preclinical studies. Further studies are needed to determine its efficacy and safety in clinical trials. Another potential application is in the treatment of inflammatory and autoimmune diseases, where it has shown efficacy in animal models. Future studies could explore its potential as a therapeutic agent in these diseases. Additionally, further research is needed to optimize its pharmacokinetic properties and develop more potent analogs.

Synthesis Methods

The synthesis of BMS-345541 involves the reaction between 3-aminobenzamide and 4-methylbenzoyl chloride in the presence of a base catalyst and sec-butylamine. The reaction proceeds through an acylation process, which results in the formation of the desired product. The purity and yield of the product can be improved by using various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

BMS-345541 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to selectively inhibit the activity of N-(sec-butyl)-3-[(4-methylbenzoyl)amino]benzamide, a key regulator of the NF-κB signaling pathway. The NF-κB pathway plays a crucial role in the regulation of immune responses, inflammation, and cell survival. Dysregulation of this pathway has been implicated in the pathogenesis of various diseases.